5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-3-[(3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one

• CAS No.: 61328-41-4
• Product Name: 5,7-Dihydroxy-2-(4-hydroxyphenyl)-6-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-3-[(3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
• Molecular Formula: C26H28O14
• Molecular Weight: 564.5 g/mol
• IUPAC Name: 5,7-dihydroxy-2-(4-hydroxyphenyl)-6-[(2R,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-3-[(3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]chromen-4-one
• Standard InChI: InChI=1S/C26H28O14/c27-6-13-18(32)21(35)23(37)26(40-13)14-10(29)5-12-15(19(14)33)20(34)16(25-22(36)17(31)11(30)7-38-25)24(39-12)8-1-3-9(28)4-2-8/h1-5,11,13,17-18,21-23,25-33,35-37H,6-7H2/t11-,13+,17-,18+,21-,22+,23+,25?,26+/m0/s1
• Standard InChIKey: RTLSUQPMBBYJGI-SBDXPRCPSA-N
• Isomeric SMILES: C1[C@@H]([C@@H]([C@H](C(O1)C2=C(OC3=C(C2=O)C(=C(C(=C3)O)[C@@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O)C5=CC=C(C=C5)O)O)O)O
• SMILES: C1C(C(C(C(O1)C2=C(OC3=C(C2=O)C(=C(C(=C3)O)C4C(C(C(C(O4)CO)O)O)O)O)C5=CC=C(C=C5)O)O)O)O
• Canonical SMILES: C1C(C(C(C(O1)C2=C(OC3=C(C2=O)C(=C(C(=C3)O)C4C(C(C(C(O4)CO)O)O)O)O)C5=CC=C(C=C5)O)O)O)O
• Synonyms: 8-β-L-Arabinopyranosyl-6-β-D-glucopyranosyl-5,7-dihydroxy-2-(4-hydroxyphenyl)-4H-1-benzopyran-4-one
• PubChem Compound: 6454154
• Last Modified: Nov 11 2021